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Compound of Interest

Ethyl 3-(2-ethoxypyrimidin-5-
Compound Name:
yl)propanoate

Cat. No.: B595469

Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate is a compound of significant interest within the
realm of synthetic organic chemistry and drug discovery. Its structure, featuring a pyrimidine
core functionalized with an ethoxy group and an ethyl propanoate side chain, presents a
versatile scaffold for the development of novel therapeutic agents. The pyrimidine ring is a well-
established pharmacophore found in a wide array of biologically active molecules, including
antivirals, anticancer agents, and central nervous system drugs. The propanoate ester moiety
offers a convenient handle for further chemical modifications, such as amide bond formation or
reduction to an alcohol, enabling the exploration of a diverse chemical space.

While a specific CAS (Chemical Abstracts Service) number for Ethyl 3-(2-ethoxypyrimidin-5-
yl)propanoate is not readily found in public databases, which may suggest its status as a
novel or less-documented compound, its structural analogue, ethyl 3-(2-methoxypyrimidin-5-
yl)propanoate, is registered under CAS number 224776-36-7[1]. This guide will provide a
comprehensive overview of the predicted properties, a plausible synthetic route,
characterization techniques, and potential applications of the title compound, drawing upon
established chemical principles and data from related molecules.

Physicochemical Properties: A Predictive Analysis

Given the absence of experimental data, the following table summarizes the predicted
physicochemical properties of Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate. These
predictions are based on its chemical structure and comparisons with analogous compounds.
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Property Predicted Value
Molecular Formula C11H16N203
Molecular Weight 224.26 g/mol
Colorless to pale yellow liquid or low-melting
Appearance ]
solid
Boiling Point > 250 °C (Predicted)
Soluble in common organic solvents (e.g.,
Solubility ethanol, dichloromethane, ethyl acetate).
Limited solubility in water.
LogP ~1.5 - 2.5 (Predicted)

Synthesis and Mechanism: A Proposed Synthetic
Pathway

A logical and efficient method for the synthesis of Ethyl 3-(2-ethoxypyrimidin-5-
yl)propanoate is the Michael addition reaction. This well-established reaction involves the
addition of a nucleophile to an a,B-unsaturated carbonyl compound. In this proposed synthesis,
2-ethoxypyrimidine would act as the nucleophile (or be generated in situ from a suitable
precursor) and ethyl acrylate as the Michael acceptor.

Proposed Reaction Scheme:

The reaction would proceed via the addition of a suitable pyrimidine precursor to ethyl acrylate,
catalyzed by a Lewis or Brgnsted acid, or a base. A related synthesis of ethyl 3-(pyridin-2-
ylamino)propanoate utilizes trifluoromethanesulfonic acid as a catalyst[2][3].

Experimental Protocol: A Step-by-Step Guide

Materials:
o 2-ethoxypyrimidine (or 2-chloropyrimidine and sodium ethoxide for in situ generation)

o Ethyl acrylate
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Anhydrous solvent (e.g., Toluene, Dichloromethane)

Catalyst (e.g., Trifluoromethanesulfonic acid, or a solid-supported base like an anion
exchange resin[4])

Inert gas (Nitrogen or Argon)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)
Procedure:

e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and an inert gas inlet, add 2-ethoxypyrimidine (1.0 eq) and the anhydrous
solvent.

e Begin stirring and add ethyl acrylate (1.2 eq).

o Slowly add the catalyst (e.g., 0.1 eq of trifluoromethanesulfonic acid) to the reaction mixture
at room temperature.

e Heat the reaction mixture to a suitable temperature (e.g., 80-100 °C) and monitor the
progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding a suitable aqueous solution (e.g., saturated sodium
bicarbonate solution if an acid catalyst was used).

o Extract the product with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Ethyl 3-(2-
ethoxypyrimidin-5-yl)propanoate.
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Synthetic Workflow Diagram
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Caption: Synthetic workflow for Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate.

Structural Elucidation and Quality Control: Ensuring
Purity and Identity

The identity and purity of the synthesized Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate would
be confirmed using a suite of standard analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would be used to confirm the presence of all protons and their respective
chemical environments, including the characteristic signals for the ethyl groups, the
pyrimidine ring protons, and the propanoate chain.

o 13C NMR: Would provide information on the carbon skeleton of the molecule.

e Mass Spectrometry (MS): Would be employed to determine the molecular weight of the
compound and to analyze its fragmentation pattern, further confirming its structure. High-
resolution mass spectrometry (HRMS) would provide the exact mass.

e Infrared (IR) Spectroscopy: Would be used to identify the key functional groups present in
the molecule, such as the C=0 stretch of the ester and the C-O and C=N bonds of the
ethoxypyrimidine ring.
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For comparative purposes, spectral data for similar compounds can be found in public
databases like PubChem|[5][6].

Potential Applications in Drug Discovery and
Development

The unique structural features of Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate make it a
promising candidate for further investigation in drug discovery programs.

 Intermediate for Lead Compound Synthesis: This molecule can serve as a key intermediate
for the synthesis of more complex molecules. The ester functionality can be readily
converted into amides, acids, or alcohols, allowing for the introduction of diverse
pharmacophoric groups. This is particularly relevant in the synthesis of compounds like
Dabigatran, where a similar propanoate intermediate is utilized[2][7].

» Scaffold for Library Generation: The pyrimidine core and the modifiable side chain make this
compound an excellent starting point for the generation of compound libraries for high-
throughput screening against various biological targets.

» Potential Biological Activity: Derivatives of pyrimidine and propanoates have demonstrated a
wide range of biological activities. For instance, certain ethyl butanoate derivatives have
shown anthelmintic and cytotoxic potentials[8]. Further derivatization and biological
evaluation of Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate could lead to the discovery of
novel therapeutic agents.

Logical Relationship Diagram: From Intermediate to
Drug Candidate
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Caption: Drug discovery pathway starting from the title compound.

Safety and Handling: A Precautionary Approach
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As with any chemical compound, proper safety precautions must be observed when handling
Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate. While a specific safety data sheet (SDS) is not
available, guidelines for similar compounds like ethyl propionate and ethyl 3-ethoxypropionate
should be followed[9][10][11].

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[9]

» Ventilation: Handle the compound in a well-ventilated area or in a chemical fume hood to
avoid inhalation of vapors.[10]

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources, as
similar esters are flammable.

o Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10]

Conclusion

Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate represents a molecule with considerable
potential as a building block in the synthesis of novel compounds with therapeutic applications.
While its specific properties are yet to be fully characterized, this guide provides a solid
foundation for its synthesis, characterization, and potential applications based on established
chemical principles and data from analogous structures. Further research into this and related
compounds is warranted to explore their full potential in the field of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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